Cas no 2255-81-4 (4-bromo-5-methyl-2,1,3-benzothiadiazole)

4-bromo-5-methyl-2,1,3-benzothiadiazole structure
2255-81-4 structure
Product name:4-bromo-5-methyl-2,1,3-benzothiadiazole
CAS No:2255-81-4
MF:C7H5N2SBr
MW:229.097
CID:3035128
PubChem ID:705219

4-bromo-5-methyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • AC1MCQZ4; 4-Brom-5-methyl-2,1,3-benzothiadiazol; SBB098733; ZINC00158820; 4-bromo-5-methyl-benzo[1,2,5]thiadiazole; 4-Brom-5-methyl-1-phenyl-1H-pyrazol; 4-Bromo-5-methyl-1-phenyl-1H-pyrazole; 4-bromo-5-methyl-1-phenyl-1H-pyrazole; 1-Phenyl-4-brom-5-methylpyrazol; AKOS005264102; SureCN1368996; CTK4J3286;
    • 4-Bromo-5-methyl-2,1,3-benzothiadiazole
    • 4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
    • 2255-81-4
    • STK743030
    • SR-01000534830
    • CAA25581
    • EN300-1707902
    • SR-01000534830-1
    • AKOS001755104
    • G75244
    • Z2306756275
    • DTXSID301277845
    • 4-bromo-5-methyl-2,1,3-benzothiadiazole
    • Inchi: InChI=1S/C7H5BrN2S/c1-4-2-3-5-7(6(4)8)10-11-9-5/h2-3H,1H3
    • InChI Key: MVKNQPXDNRZEPN-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=NSN=C2C=C1)Br

Computed Properties

  • Exact Mass: 227.93568g/mol
  • Monoisotopic Mass: 227.93568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų
  • XLogP3: 2.8

4-bromo-5-methyl-2,1,3-benzothiadiazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1707902-10.0g
4-bromo-5-methyl-2,1,3-benzothiadiazole
2255-81-4 95.0%
10.0g
$3929.0 2025-03-21
Enamine
EN300-1707902-0.05g
4-bromo-5-methyl-2,1,3-benzothiadiazole
2255-81-4 95.0%
0.05g
$212.0 2025-03-21
Enamine
EN300-1707902-5.0g
4-bromo-5-methyl-2,1,3-benzothiadiazole
2255-81-4 95.0%
5.0g
$2650.0 2025-03-21
Enamine
EN300-1707902-1g
4-bromo-5-methyl-2,1,3-benzothiadiazole
2255-81-4 95%
1g
$914.0 2023-09-20
Aaron
AR00BO2S-50mg
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-81-4 95%
50mg
$317.00 2023-12-14
A2B Chem LLC
AF43320-100mg
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-81-4 95%
100mg
$369.00 2024-04-20
A2B Chem LLC
AF43320-1g
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-81-4 95%
1g
$998.00 2024-04-20
1PlusChem
1P00BNUG-5g
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-81-4 95%
5g
$3338.00 2024-05-25
1PlusChem
1P00BNUG-10g
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-81-4 95%
10g
$4919.00 2024-05-25
Aaron
AR00BO2S-500mg
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-81-4 95%
500mg
$1006.00 2023-12-14

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